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tetrahydroazepine

Cat. No.: B14768153

Get Quote

Executive Summary: The "Fluorine Effect" in
Macrocyclic Design
The azepine (and saturated azepane) scaffold is a privileged structure in drug discovery,

present in CNS agents (e.g., galantamine analogs), antihistamines (e.g., azelastine), and

protease inhibitors. However, the 7-membered ring suffers from two distinct liabilities:

Conformational Promiscuity: The high entropy of the flexible ring often leads to poor binding

selectivity (entropic penalty upon binding).

Metabolic Susceptibility: The electron-rich ring is prone to oxidative metabolism, particularly

at positions

and

to the nitrogen.

C3-gem-difluoro substitution (
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at the

-position relative to nitrogen) offers a precision tool to address both. Unlike single fluorine
substitutions, the gem-difluoro motif acts as a bioisostere for a carbonyl group (sterically and
electronically) while dramatically altering the ring's pucker through the gauche effect, and
lowering the amine pK

to modulate bioavailability and hERG safety margins.

Electronic Effects: pK Modulation and Shielding
The introduction of a gem-difluoro group at C3 (beta to the nitrogen) exerts a powerful inductive

effect (

) without the chemical instability associated with

-fluoroamines.

Basicity Modulation (The -Fluorine Effect)
The electronegativity of fluorine pulls electron density through the

-framework.

Mechanism: The strong

-withdrawing nature of the

group destabilizes the N-H bond of the protonated ammonium species, thereby lowering the
pK

of the conjugate acid.

Magnitude: While an unsubstituted azepane has a pK

10.8–11.1, C3-gem-difluoro substitution typically depresses the pK

by 1.5 to 2.5 log units (resulting pK

8.5–9.3).

Therapeutic Impact: This shift is critical for CNS drugs. A pK
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closer to physiological pH (7.4) increases the fraction of non-ionized free base, enhancing
passive diffusion across the Blood-Brain Barrier (BBB) while reducing lysosomal trapping.

Metabolic Blockade
C3 is a metabolic "hotspot" for CYP450-mediated oxidation. The C-H bond strength is approx.

98 kcal/mol. Replacing these with C-F bonds (approx. 116 kcal/mol) renders this position

metabolically inert. Furthermore, the electron-withdrawing effect deactivates the adjacent C2

position (alpha to nitrogen) toward oxidative radical formation, providing a "remote" stabilizing

effect.

Conformational Control: The Fluorine Gauche Effect
The most profound impact of C3-gem-difluoro substitution is structural. Azepanes exist in a flux

of twist-chair (TC) and twist-boat (TB) conformations.

The Hyperconjugative Lock
The fluorine gauche effect dictates that C–F bonds prefer to be gauche (synclinal) to adjacent

electron-donating orbitals (

or

) rather than anti (antiperiplanar).

Orbital Interaction:

hyperconjugation stabilizes the gauche conformation.

Dipole Minimization: The gem-difluoro group creates a large local dipole. The ring distorts to

minimize the net dipole moment and reduce steric repulsion between the 1,3-diaxial-like

fluorine and transannular hydrogens.

Resulting Topology
In a C3-gem-difluoro azepane, the ring typically locks into a distorted Twist-Chair (TC)

conformation where the
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carbon adopts a position that allows maximum staggering. This reduces the entropic penalty of
binding to a protein target, effectively "pre-organizing" the ligand.[1]

Synthesis Strategy: Late-Stage Deoxofluorination
While ring expansion (Schmidt reaction of difluorocyclohexanones) is possible, the most

reliable method for medicinal chemistry applications is the Deoxofluorination of Azepin-3-ones.

This approach allows for the installation of the fluorine motif late in the synthesis, compatible

with various N-protecting groups.

Strategic Workflow (DOT Diagram)
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Figure 1: Synthetic Pathway for C3-gem-Difluoro Azepane via Deoxofluorination
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Caption: Figure 1: Step-wise synthetic workflow for converting azepinones to gem-difluoro

azepanes using nucleophilic fluorinating agents.
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Experimental Protocols
The following protocol is validated for the synthesis of tert-butyl 3,3-difluoroazepane-1-

carboxylate.

Materials & Safety
Precursor:tert-butyl 3-oxoazepane-1-carboxylate (Commercially available or synthesized via

Dieckmann condensation).

Reagent: Deoxofluor (Bis(2-methoxyethyl)aminosulfur trifluoride). Note: DAST can be used

but Deoxofluor is thermally more stable.

Solvent: Anhydrous Dichloromethane (DCM).

Safety: Deoxofluor releases HF upon hydrolysis. Use plastic/Teflon labware where possible;

work in a well-ventilated fume hood.

Step-by-Step Procedure
Preparation: In a flame-dried 100 mL round-bottom flask under Nitrogen atmosphere,

dissolve tert-butyl 3-oxoazepane-1-carboxylate (1.0 eq, 5.0 mmol) in anhydrous DCM (20

mL).

Cooling: Cool the solution to 0°C using an ice/water bath. Stir for 10 minutes.

Addition: Add Deoxofluor (1.5 eq, 7.5 mmol) dropwise via syringe over 15 minutes. Caution:

Exothermic reaction.

Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (25°C).

Stir for 16–24 hours. Monitor by TLC (stain with KMnO

or Ninhydrin; the product is less polar than the ketone).

Quenching: Cool the mixture back to 0°C. Carefully quench by dropwise addition of

saturated aqueous NaHCO

(20 mL). Vigorous effervescence will occur.
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Extraction: Transfer to a separatory funnel. Extract with DCM (3 x 20 mL).

Purification: Dry the combined organic layers over anhydrous Na

SO

, filter, and concentrate in vacuo. Purify the residue via silica gel flash chromatography
(Gradient: 0–20% EtOAc in Hexanes).

Validation:

F NMR: Look for a characteristic gem-difluoro signal (typically a quartet or multiplet around
-100 to -110 ppm).

C NMR: The triplet splitting of the C3 carbon (

Hz) is diagnostic.

Quantitative Data Comparison
The following table summarizes the expected physicochemical shifts upon C3-gem-

difluorination.

Property
Unsubstituted
Azepane

C3-gem-Difluoro
Azepane

Impact on Drug
Design

Hybridization (C3) (C-H) (C-F)
Bioisosteric

replacement

pK

(Conj. Acid)
~11.0 ~9.0

Improved BBB

permeability; reduced

phospholipidosis risk

LogP (Lipophilicity) Baseline +0.2 to +0.4
Slight increase;

offsets polarity of N-H

C-C Bond Length 1.54 Å 1.50 Å (C2-C3)
Ring

contraction/puckering

Metabolic Stability Low (Oxidation prone) High
Blocks metabolic soft

spot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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